![molecular formula C20H30O2 B1673062 Hepaxanthin CAS No. 512-39-0](/img/structure/B1673062.png)
Hepaxanthin
Overview
Description
Hepaxanthin is also known as 5,6-Epoxy-5,6-dihydroretinol, 5,6-monoepoxyvitamin A, vitamin A epoxide, and 574-chromogen . It has a molecular formula of C20H30O2 .
Molecular Structure Analysis
The molecular structure of this compound consists of 20 carbon atoms, 30 hydrogen atoms, and 2 oxygen atoms . The exact arrangement of these atoms contributes to its unique properties.Scientific Research Applications
Anticancer Potential
Research on Hepaxanthin, particularly its derivative Astaxanthin (ASX), has shown promising anticancer properties. In hepatocellular carcinoma (HCC) cells, ASX has been found to induce significant apoptosis and inhibit proliferation. This effect is attributed to the down-regulation of NF-κB p65 and Wnt/β-catenin pathways, suggesting its potential as a therapeutic agent for hepatoma patients (Li et al., 2015). Another study demonstrated that encapsulating ASX in biodegradable calcium alginate microspheres can effectively inhibit hepatoma cells while minimally impacting control hepatocytes, indicating a promising direction for liver cancer therapy (Zhang et al., 2019).
Liver Protection
Astaxanthin's hepatoprotective properties are also noteworthy. It has been shown to ameliorate chemotherapeutic drug-induced liver injury in mice, indicating its potential in therapy for chemotherapy side effects (Ma et al., 2020). Additionally, studies have highlighted its role in protecting against concanavalin A-induced autoimmune hepatitis, emphasizing its ability to reduce immune liver injury through the downregulation of the JNK/p-JNK-mediated apoptosis and autophagy pathways (Li et al., 2015).
Nutritional and Health Benefits
This compound's derivative, astaxanthanthin, has also demonstrated considerable potential in human health and nutrition. It exhibits strong antioxidative and anti-inflammatory properties. These effects extend to areas such as cancer prevention, diabetes management, immune system enhancement, and ocular health. Astaxanthin's potential in neuroprotective applications and its effects on blood pressure and vascular health have been particularly emphasized, suggesting its broader application in promoting human health (Hussein et al., 2006).
Obesity and Metabolic Diseases
Astaxanthin has been explored for its effects on obesity and metabolic diseases. One study found that while it did not prevent obesity in high-fat diet-fed mice, it effectively prevented hepatosteatosis and hyperlipidemia. This indicates its potential as a compound for liver and plasma lipid homeostasis (Nguyen-Le et al., 2023).
Molecular Mechanisms in Hepatocellular Carcinoma
In the context of hepatocellular carcinoma, molecular docking studies of astaxanthin have shown promising interactions with various apoptotic proteins involved in HCC, suggesting its potential as an effective anticancer agent (Suganya & Anuradha, 2019).
Future Directions
Mechanism of Action
Target of Action
Hepaxanthin is an inactive carotenoid . It is a metabolite of 5,6-monoepoxyvitamin A aldehyde
Biochemical Pathways
This compound is a metabolite of 5,6-monoepoxyvitamin A aldehyde . It is part of the broader class of carotenoids, which are involved in a wide range of biochemical pathways, including vision, immune function, and cellular communication.
Pharmacokinetics
As a metabolite of 5,6-monoepoxyvitamin A aldehyde, it is known to accumulate in the liver .
Properties
IUPAC Name |
(2E,4E,6E,8E)-3,7-dimethyl-9-(2,2,6-trimethyl-7-oxabicyclo[4.1.0]heptan-1-yl)nona-2,4,6,8-tetraen-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30O2/c1-16(8-6-9-17(2)11-15-21)10-14-20-18(3,4)12-7-13-19(20,5)22-20/h6,8-11,14,21H,7,12-13,15H2,1-5H3/b9-6+,14-10+,16-8+,17-11+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLRQASJLHKRLKG-JVSJJYLASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCO)C=CC=C(C)C=CC12C(CCCC1(O2)C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\CO)/C=C/C=C(\C)/C=C/C12C(CCCC1(O2)C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401318137 | |
Record name | Hepaxanthin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401318137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
512-39-0 | |
Record name | Hepaxanthin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=512-39-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Hepaxanthin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000512390 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Hepaxanthin | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401318137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | HEPAXANTHIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1YG3QZU2Z2 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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